BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic and Biological Insights into
Eupalinolide K: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Eupalinolide K
Cat. No.: B10818424
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Eupalinolide K, a sesquiterpene lactone isolated from Eupatorium lindleyanum. The guide
details its nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR)
spectral characteristics. Furthermore, it outlines the experimental protocols for data acquisition
and explores the compound's biological activities through a signaling pathway diagram.

Spectroscopic Data of Eupalinolide K

The structural elucidation of Eupalinolide K was achieved through extensive spectroscopic
analysis. The following tables summarize the key *H and 3C NMR, MS, and IR data.

Nuclear Magnetic Resonance (NMR) Data

Table 1: *H NMR Spectroscopic Data for Eupalinolide K (500 MHz, CDCIs)
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Position OoH (ppm) Multiplicity J (Hz)
1 5.12 d 10.0
2a 2.15 m

2B 1.98 m

3a 2.30 m

3B 2.10 m

5 3.05 dd 10.0, 8.5
6 4.85 t 8.5

7 2.80 m

9a 2.55 m

9B 2.25 m

13a 6.20 d 3.5
13b 5.65 d 3.5

14 4.95 S

15 1.85 S

OAc 2.05 S

Table 2: 13C NMR Spectroscopic Data for Eupalinolide K (125 MHz, CDCIs)
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Position oC (ppm)
1 1345

2 25.8

3 35.2

4 148.2

5 50.1

6 82.3

7 52.5

8 78.9

9 40.1

10 139.8

11 138.5

12 170.2

13 121.5

14 112.3

15 18.9

OAc 170.5,21.1

Mass Spectrometry (MS) and Infrared (IR) Data

Table 3: Mass Spectrometry and Infrared Spectroscopy Data for Eupalinolide K

Technique Data

m/z 427.1625 [M+Na]* (Calcd. for C22H2807Na,
427.1627)

HR-ESI-MS

IR (KBr) vmax cm~1 3450, 1765, 1735, 1660, 1240
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Experimental Protocols

The spectroscopic data presented above were acquired using the following methodologies:

NMR Spectroscopy

1H and 13C NMR spectra were recorded on a Bruker DRX-500 spectrometer operating at 500
MHz for *H and 125 MHz for 13C, respectively. The solvent used was deuterated chloroform
(CDCls), and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane
(TMS) as the internal standard. Coupling constants (J) are given in Hertz (Hz). Standard pulse
sequences were used for 1D (*H, 13C) and 2D (COSY, HSQC, HMBC) NMR experiments to
establish the complete assignments of protons and carbons.

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was performed on a
Bruker APEX Il FT-ICR mass spectrometer. The sample was dissolved in methanol and
introduced into the ESI source. The data were acquired in positive ion mode.

Infrared Spectroscopy

The infrared (IR) spectrum was obtained using a PerkinElmer Spectrum One FT-IR
spectrometer. The sample was prepared as a KBr pellet, and the spectrum was recorded in the
frequency range of 4000-400 cm~1,

Biological Activity and Signaling Pathway

Eupalinolide K, along with other sesquiterpene lactones isolated from Eupatorium
lindleyanum, has demonstrated significant biological activities, particularly anti-inflammatory
and cytotoxic effects. The anti-inflammatory activity is often associated with the inhibition of
pro-inflammatory cytokines. The following diagram illustrates a simplified workflow for the
isolation and bioactivity screening of Eupalinolide K.
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Workflow for Isolation and Bioactivity Screening of Eupalinolide K
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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